Cas no 25271-35-6 (1-Methylpiperidine-2-carboxylic Acid Hydrochloride)

• Product Name: 1-Methylpiperidine-2-carboxylic Acid Hydrochloride
• CAS No: 25271-35-6
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD01570459
• CID: 52688
• PubChem ID: 2778261
• Update Time: 2025-11-06

1-Methylpiperidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperidine-2-carboxylic acid hydrochloride
• 1-Methylpiperidine-2-carboxylic acid
• (+-)-1-Methyl-piperidin-2-carbonsaeure,Hydrochlorid
• (+-)-1-methyl-piperidine-2-carboxylic acid,hydrochloride
• 1-Methylpiperidine-2-carboxylic acid, HCl
• 1-Methylpiperidine-2-carboxylic acid-HCl
• 1-Methyl-piperidine-2-carboxylicacidxHCl
• 1-methylpipridine-2-carboxylic acid hydrochloride
• 2-CARBOXY-1-METHYL-PIPERIDINE HCL
• N-methylpiperidine-2-carboxylic acid hydrochloride
• 1-Methyl-piperidine-2-carboxylic acid hydrochloride
• 1-Methylpiperidine-2-carboxylic acid HCl
• 1-methyl-piperidine-2-carboxylic acid hcl
• 1-methyl-piperidine-2-carboxylic acid x hcl
• AK210035
• PubChem8006
• HENMKHNMVUDRMJ-UHFFFAOYSA-N
• CS-W021361
• 1-Methyl-piperidine-2-carboxylic acid; hydrochloride
• 1-methylpiperidine-2-carboxylic acid;hydrochloride
• AS-17957
• 1-methylpiperidine-2-carboxylic acid hydrochloride, AldrichCPR
• (2S)-1-methylpiperidine-2-carboxylic acid;hydrochloride
• SCHEMBL927104
• A817752
• 136312-85-1
• SY045469
• AB09264
• 1-METHYLPIPERIDINE-2-CARBOXYLICACIDHYDROCHLORIDE
• MFCD01570459
• hydron; 1-methylpiperidine-2-carboxylic acid; chloride
• 1-Methylpiperidine-2-carboxylic acid--hydrogen chloride (1/1)
• J-505006
• EN300-73707
• SB13698
• DTXSID20948117
• N-Methyl-DL-pipecolic acid hydrochloride
• AKOS008105077
• A848852
• 25271-35-6
• AMY21392
• FT-0638505
• W-205483
• Z1259339901
• DB-046657
• 1-Methylpiperidine-2-carboxylic Acid Hydrochloride

• MDL： MFCD01570459
• Inchi： 1S/C7H13NO2.ClH/c1-8-5-3-2-4-6(8)7(9)10;/h6H,2-5H2,1H3,(H,9,10);1H
• InChI Key： HENMKHNMVUDRMJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCCN1C)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.103
• Melting Point: 214-220°C
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.488
• PSA: 40.54000
• LogP: 1.29520

1-Methylpiperidine-2-carboxylic Acid Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Methylpiperidine-2-carboxylic Acid Hydrochloride

Research Brief on 1-Methylpiperidine-2-carboxylic Acid Hydrochloride (CAS: 25271-35-6)

1-Methylpiperidine-2-carboxylic Acid Hydrochloride (CAS: 25271-35-6) is a chiral piperidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

Recent advancements in synthetic methodologies have enabled more efficient production of 1-Methylpiperidine-2-carboxylic Acid Hydrochloride, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research highlighted the compound's role in enhancing the binding affinity of these modulators, which could lead to new treatments for epilepsy and anxiety disorders.

In addition to its pharmacological applications, 1-Methylpiperidine-2-carboxylic Acid Hydrochloride has been investigated for its potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its use in the design of pH-sensitive nanoparticles, which can improve the targeted delivery of anticancer drugs. The compound's unique chemical properties allow for the formation of stable complexes with various therapeutic agents, enhancing their bioavailability and reducing off-target effects.

Ongoing research is also exploring the compound's role in the development of antiviral agents. Preliminary findings from a 2023 study in Antiviral Research suggest that derivatives of 1-Methylpiperidine-2-carboxylic Acid Hydrochloride exhibit inhibitory activity against certain RNA viruses, including SARS-CoV-2. These findings open new avenues for the design of broad-spectrum antiviral therapies, although further in vivo studies are needed to validate these results.

In conclusion, 1-Methylpiperidine-2-carboxylic Acid Hydrochloride (CAS: 25271-35-6) continues to be a versatile and valuable compound in pharmaceutical research. Its applications span from drug synthesis to advanced drug delivery systems, with promising potential in addressing unmet medical needs. Future research should focus on optimizing its synthetic routes and expanding its therapeutic applications through rigorous preclinical and clinical evaluations.